2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide

• Molecular Formula: C15H15N3OS3
• Molecular Weight: 349.5 g/mol
• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C15H15N3OS3/c1-10-2-4-11(5-3-10)12-8-21-14(17-12)18-13(19)9-22-15-16-6-7-20-15/h2-5,8H,6-7,9H2,1H3,(H,17,18,19)
• InChI Key: JOXJSDFPTAJMQE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NCCS3

Description

2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazole-based compound that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide involves the inhibition of certain enzymes and proteins that are involved in various biological processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response.
Biochemical and Physiological Effects
The compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body, which can lead to the prevention of various diseases. It has also been found to have a neuroprotective effect, which can help in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is easily synthesized and has shown promising results in various scientific research studies. However, the limitations of the compound include its low solubility and poor stability, which can affect its efficacy in certain experiments.

Future Directions

There are several future directions for the research of 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide. One potential direction is the development of new derivatives of the compound that can exhibit improved solubility and stability. Another direction is the investigation of the compound's potential applications in the treatment of other diseases, such as diabetes and cardiovascular diseases. Additionally, further studies can be conducted to elucidate the compound's mechanism of action and its effects on various biological processes.

Synthesis Methods

The synthesis of 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide involves the reaction of 2-aminothiazole and 4-methylphenacyl bromide in the presence of sodium ethoxide. The resulting compound is then treated with thioacetic acid to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.